Cas no 2091-51-2 (Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-)

Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)- Properties

Names and Identifiers

• Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-
• 2,6-Di-t-butyl-4-bromomethylphenol
• 4-(bromomethyl)-2,6-ditert-butylphenol
• 2,6-bis-(1,1-dimethylethyl)-4-bromomethylphenol
• 2,6-Bis(1,1-dimethylethyl)-4-bromomethylphenol
• 3,5-di(tert-butyl)-4-hydroxybenzyl bromide
• 3,5-di-tert-butyl-4-hydroxybenzyl bromide
• 4-(Bromomethyl)-2,6-bis(1,1-dimethylethyl)phenol
• 4-bromomethyl-2,6-di-tert-butylphenol
• AC1LD6MC
• AG-E-53563
• KB-238850
• Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl
• 4-(BROMOMETHYL)-2,6-DI-TERT-BUTYLPHENOL
• 2,6-di-tert-butyl-4-bromomethylphenol
• 4-(bromomethyl)-2, 6-ditert-butylphenol
• SC5128
• BS-53082
• 3,5-ditertbutyl-4-hydroxy benzyl bromide
• 2091-51-2
• 4-(Bromomethyl)-2,6-ditert-butylphenol #
• 4-Bromomethyl-2,6-di-tert-butyl-phenol
• DTXSID00175065
• 2,6-di-t-butyl-4-bromomethyl phenol
• 4-Bromomethyl-2,6di-tert-butyl-phenol
• FT-0718402
• Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-
• 3,5-di-t-butyl-4-hydroxybenzyl bromide
• 4bromomethyl-2,6-di-tert-butyl-phenol
• SCHEMBL1163958
• 4-(BROMOMETHYL)-2,6-DITERT-BUTYL-PHENOL
• DB-066371
• +Expand

• InChIKey： YEOQCOZNFXPHHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H23BrO/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-8,17H,9H2,1-6H3
• SMILES： BrCC1C=C(C(C)(C)C)C(O)=C(C(C)(C)C)C=1

Computed Properties

• Exact Mass: 298.09329
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 298.09323g/mol
• Heavy Atom Count: 17
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23